molecular formula C7H3ClF4O2S B067374 4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride CAS No. 176225-09-5

4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride

Cat. No. B067374
CAS RN: 176225-09-5
M. Wt: 262.61 g/mol
InChI Key: IGMYEVQPXWKFQF-UHFFFAOYSA-N
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Description

4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride is an ortho-substituted benzenesulfonyl chloride . It is used as an intermediate in the production of pesticides and dyes .


Synthesis Analysis

This compound can be obtained from 2-chloro-α,α,α-trifluorotoluene and chlorosulfuric acid in 65% oleum .


Molecular Structure Analysis

The molecular formula of this compound is C7H3ClF4O2S . The structure includes a benzene ring with a fluorine atom and a trifluoromethyl group attached to it. Additionally, a sulfonyl chloride group is also attached to the benzene ring .


Chemical Reactions Analysis

4-(Trifluoromethyl)benzenesulfonyl chloride may be used to synthesize β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles, respectively .


Physical And Chemical Properties Analysis

The molecular weight of this compound is 262.61 g/mol . It is a solid under 20°C and should be stored under inert gas . It is sensitive to moisture . The melting point ranges from 48 to 52°C .

Scientific Research Applications

Organic Synthesis

This compound is often used in organic synthesis . It can be used to synthesize other complex organic compounds, serving as a key intermediate in many reactions.

Synthesis of β-Arylated Thiophenes

4-(Trifluoromethyl)benzenesulfonyl chloride may be used to synthesize β-arylated thiophenes via palladium catalyzed desulfitative arylation . This is a key step in the synthesis of various pharmaceuticals and agrochemicals.

Synthesis of 2,5-Diarylated Pyrroles

Similarly, this compound can also be used in the synthesis of 2,5-diarylated pyrroles . Pyrroles are important in the field of medicinal chemistry due to their presence in many biologically active compounds.

Pharmaceutical Intermediate

4-(Trifluoromethyl)benzenesulfonyl chloride can be used as a pharmaceutical intermediate . It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.

Material Science

In material science, this compound can be used in the synthesis of polymers and other materials . Its unique properties can contribute to the development of new materials with improved characteristics.

Research and Development

This compound is often used in research and development . Its unique properties make it a valuable tool in the exploration of new chemical reactions and processes.

Safety and Hazards

This compound causes severe skin burns and eye damage . It may be corrosive to metals . Safety measures include wearing personal protective equipment, avoiding breathing dust, and not ingesting the compound . In case of contact with skin or eyes, immediate medical attention is required .

Future Directions

The compound’s potential for synthesizing β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles suggests it could have future applications in the synthesis of these and potentially other compounds .

properties

IUPAC Name

4-fluoro-2-(trifluoromethyl)benzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3ClF4O2S/c8-15(13,14)6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGMYEVQPXWKFQF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1F)C(F)(F)F)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3ClF4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40372132
Record name 4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40372132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

262.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride

CAS RN

176225-09-5
Record name 4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40372132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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